2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-fluoro-N-[[4-(3-nitrophenyl)-1,3-thiazol-2-yl]carbamothioyl]benzamide
• InChI: InChI=1S/C17H11FN4O3S2/c18-13-7-2-1-6-12(13)15(23)20-16(26)21-17-19-14(9-27-17)10-4-3-5-11(8-10)22(24)25/h1-9H,(H2,19,20,21,23,26)
• InChI Key: XAYGJRYJDTUZQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])F
• Molecular Formula: C17H11FN4O3S2
• Molecular Weight: 402.4 g/mol

Description

2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole-based molecules and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide involves the inhibition of certain enzymes that are essential for the growth and survival of cancer cells, bacteria, and fungi. It specifically targets the enzymes involved in the synthesis of nucleic acids, which are necessary for cell division and growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide are still being studied. However, it has been shown to have low toxicity levels and minimal side effects in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide in lab experiments is its potential therapeutic applications in cancer treatment, bacterial, and fungal infections. Additionally, it has shown low toxicity levels and minimal side effects in preclinical studies. However, one of the limitations of using this compound in lab experiments is its multi-step synthesis process, which can be time-consuming and costly.

Future Directions

There are several future directions for the study of 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide. One potential direction is the further study of its potential therapeutic applications in cancer treatment, bacterial, and fungal infections. Additionally, the development of more efficient synthesis methods for this compound could lead to its wider use in various scientific research studies. Furthermore, the study of its biochemical and physiological effects could provide valuable insights into its potential therapeutic applications. Finally, the study of its structure-activity relationship could lead to the development of more potent analogs with improved therapeutic properties.
Conclusion:
In conclusion, 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide is a synthetic compound that has shown promising results in various scientific research studies. Its potential therapeutic applications in cancer treatment, bacterial, and fungal infections make it a promising candidate for further study. However, its multi-step synthesis process and limited research on its biochemical and physiological effects are some of the limitations that need to be addressed in future studies. Overall, the study of this compound could lead to the development of novel therapeutics with improved efficacy and minimal side effects.

Synthesis Methods

The synthesis of 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide involves a multi-step process. The first step involves the reaction of 4-amino-3-nitrobenzoic acid with thiosemicarbazide to form 4-(3-nitrophenyl)-1,3-thiazol-2-amine. The second step involves the reaction of 4-(3-nitrophenyl)-1,3-thiazol-2-amine with carbon disulfide to form 4-(3-nitrophenyl)-1,3-thiazol-2-yl)carbamodithioic acid. The final step involves the reaction of 4-(3-nitrophenyl)-1,3-thiazol-2-yl)carbamodithioic acid with 2-fluorobenzoyl chloride to form 2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide.

Scientific Research Applications

2-fluoro-N-({[4-(3-nitrophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)benzamide has shown promising results in various scientific research studies. It has been studied for its potential therapeutic applications in cancer treatment, as it has shown to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of bacterial and fungal infections.